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Compound of Interest

Compound Name: 2-Aminoadamantan-1-ol

Cat. No.: B091063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and weight of 2-
aminoadamantan-1-ol and its isomers. While direct experimental data for 2-
aminoadamantan-1-ol is not readily available in public chemical databases, its fundamental

molecular properties can be confidently inferred from its known isomers, 3-aminoadamantan-1-

ol and 4-aminoadamantan-1-ol.

Molecular Formula and Weight
The chemical structure of adamantane provides a rigid, tricyclic scaffold. When substituted with

an amino (-NH₂) and a hydroxyl (-OH) group, the resulting isomers of aminoadamantanol are

expected to share the same molecular formula and, consequently, the same molecular weight.

Data for the known isomers, 3-aminoadamantan-1-ol and 4-aminoadamantan-1-ol, confirms

this principle. Both compounds have a molecular formula of C₁₀H₁₇NO and a molecular weight

of approximately 167.25 g/mol .[1][2][3][4] Based on the principles of chemical isomerism, 2-
aminoadamantan-1-ol will have the same molecular formula and molecular weight.

Table 1: Molecular Properties of Aminoadamantan-1-ol Isomers
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Compound Name Molecular Formula Molecular Weight ( g/mol )

2-Aminoadamantan-1-ol

(inferred)
C₁₀H₁₇NO 167.25

3-Aminoadamantan-1-ol C₁₀H₁₇NO 167.25[1][3][4]

4-Aminoadamantan-1-ol C₁₀H₁₇NO 167.25[2]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of adamantane

derivatives can be complex. The synthesis of related compounds often involves multi-step

processes. For instance, the preparation of 2-adamantanol and 2-adamantanone can be

achieved from 1-adamantanol using various acid catalysts. Similarly, methods for the synthesis

of adamantan-2-one through the oxidation of adamantane have been documented.

While a specific, validated protocol for the synthesis of 2-aminoadamantan-1-ol is not

provided in the search results, a logical synthetic pathway can be conceptualized.

Logical Workflow for the Potential Synthesis of 2-Aminoadamantan-1-ol
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Caption: A conceptual workflow for the synthesis of 2-aminoadamantan-1-ol.

This document serves as a foundational guide to the molecular properties of 2-
aminoadamantan-1-ol for research and development purposes. For detailed experimental

procedures, researchers should consult peer-reviewed synthetic chemistry literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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